Cas no 2165938-85-0 (trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol)

• Product Name: trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol
• CAS No: 2165938-85-0
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 6199968
• PubChem ID: 126846108
• Update Time: 2025-07-15

trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol
• 2165938-85-0
• (1S,2S)-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol
• F1912-1018
• AKOS040801269

• Inchi： 1S/C11H15ClN2O/c12-11-7-8(13)5-6-14(11)9-3-1-2-4-10(9)15/h5-7,9-10,13,15H,1-4H2/t9-,10-/m0/s1
• InChI Key： MZEVDEBDYKRLCH-UWVGGRQHSA-N
• SMILES： ClC1=CC(C=CN1[C@H]1CCCC[C@@H]1O)=N

Computed Properties

• Exact Mass: 226.0872908g/mol
• Monoisotopic Mass: 226.0872908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 47.3Ų

Additional information on trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol

Introduction to trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol (CAS No. 2165938-85-0)

trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2165938-85-0, belongs to the class of dihydropyridine derivatives, which are well-known for their diverse applications in medicinal chemistry. The presence of a chloro substituent and an imino group in its molecular structure imparts distinct chemical properties that make it a promising candidate for further research and development.

The molecular structure of trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol consists of a cyclohexane ring linked to a dihydropyridine moiety. The dihydropyridine core is particularly interesting because it is a well-established scaffold in drug design, known for its ability to interact with various biological targets. The introduction of the chloro group at the 2-position and the imino group at the 4-position enhances the compound's reactivity and potential for further functionalization. This structural arrangement not only influences its physical and chemical properties but also plays a crucial role in determining its biological efficacy.

In recent years, there has been a growing interest in developing new therapeutic agents that target neurological disorders, cardiovascular diseases, and other metabolic conditions. Dihydropyridine derivatives have shown promise in these areas due to their ability to modulate calcium channels and other key biological pathways. The compound trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol is being explored as a potential lead compound in this context. Preliminary studies suggest that it may exhibit properties similar to those of existing dihydropyridine-based drugs, but with additional advantages such as improved solubility and reduced side effects.

The synthesis of trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the dihydropyridine core through cyclization reactions, followed by functionalization at the 2-position with a chloro group. The introduction of the imino group at the 4-position is achieved through condensation reactions with appropriate reagents. Advanced synthetic techniques such as catalytic hydrogenation and protecting group strategies are employed to achieve the desired regioselectivity and stereoselectivity.

The pharmacological profile of trans-2-(2-chloro-4-imino-1,4-dihydropyridin-1-yl)cyclohexan-1-ol is currently under investigation in several research laboratories. Initial in vitro studies have revealed that this compound exhibits significant binding affinity to certain enzymes and receptors involved in neurotransmitter signaling. These findings are particularly intriguing because they suggest that the compound may have therapeutic potential in treating conditions such as depression, anxiety, and cognitive disorders. Further research is needed to fully elucidate its mechanism of action and to assess its safety and efficacy in animal models.

In addition to its potential applications in neurological medicine, trans-2-(2-chloro-o/imino--dihydro--pyridin--1--yl)cyclohexan--1--ol is also being explored for its cardiovascular effects. Dihydropyridine derivatives are known to modulate calcium channel activity, which is critical for maintaining proper heart function. The unique structural features of this compound may allow it to interact with cardiovascular targets in a novel way, potentially leading to the development of new treatments for hypertension and other heart diseases. Clinical trials are planned to evaluate its efficacy and safety profile in human patients.

The development of new pharmaceutical agents often involves extensive computational modeling and molecular dynamics simulations to predict their biological behavior. These computational approaches are particularly valuable for understanding how trans--(22-chloro--44-imino--11,44-dihydro--pyridin--11--yl)cyclohexan--11--ol interacts with biological targets at the molecular level. By using advanced software tools, researchers can simulate the binding interactions between this compound and various enzymes and receptors, providing insights into its potential therapeutic effects. These simulations also help in optimizing its chemical structure to enhance its potency and selectivity.

The environmental impact of pharmaceutical compounds is another important consideration during their development. Efforts are being made to design molecules that are biodegradable and have minimal environmental persistence. The synthesis of trans--(22-chloro--44-imino--11,44-dihydro--pyridin--11--yl)cyclohexan--11--ol has been optimized to minimize waste generation and reduce the use of hazardous reagents. Green chemistry principles are being applied to develop more sustainable synthetic routes, ensuring that the production process is environmentally friendly while maintaining high yields and purity standards.

In conclusion, trans----(22-chloro----44-imino----11,44-dihydro----pyridin----11----yl)cyclohexan----11----ol (CAS No.--2165938---85---0) is a promising pharmaceutical compound with unique structural features that make it an attractive candidate for further research and development. Its potential applications in treating neurological disorders and cardiovascular diseases are supported by preliminary pharmacological studies. Advances in synthetic chemistry, computational modeling, and green chemistry principles continue to enhance our understanding of this compound's properties and therapeutic potential.